56-75-7

Chloramphenicol

In Stock

• CAS RN:
• 56-75-7

• Formula:
• C11H12Cl2N2O5

• InChI:
• InChI=1S/C11H12Cl2N2O5/c12-10(13)11(18)14-8(5-16)9(17)6-1-3-7(4-2-6)15(19)20/h1-4,8-10,16-17H,5H2,(H,14,18)/t8-,9-/m1/s1

• InChIKey:
• WIIZWVCIJKGZOK-RKDXNWHRSA-N

• Broad spectrum antibiotic agent. Binds selectively to A2451 and A2452 residues in the 23S rRNA of the 50S ribosomal subunit. Prevents peptide bond formation and protein chain elongation inhibiting protein biosynthesis. Shows bacteriostatic effects against a wide variety of Gram-positive and Gram-negative bacteria in vivo. Orally active.
  Chloramphenicol is a chlorine-containing antibiotic produced by Streptomyces venezuelae. It has a wide spectrum of activity against gram-positive and gram-negative cocci and bacilli (including anaerobes), Rickettsia, Mycoplasma, and Chlamydia. It inhibits prokaryotic protein synthesis by attaching to the 50S ribosomal subunit. This inhibits peptidyltransferase, thereby preventing the formation of peptide bonds. It also inhibits protein synthesis in mitochondria which accounts for its toxic effects that cause aplastic anemia. Chloramphenicol...

N-[(Z)-furan-2-ylmethylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine

• CAS RN:
• 5256-75-7

• Formula:
• C22H18N4O

• InChI:
• InChI=1S/C22H18N4O/c1-26(23-16-19-13-8-14-27-19)22-24-20(17-9-4-2-5-10-17)15-21(25-22)18-11-6-3-7-12-18/h2-16H,1H3/b23-16-

• InChIKey:
• FJIXRJUMUYRNHQ-KQWNVCNZSA-N

• N-[(Z)-furan-2-ylmethylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine is a useful research compound. Its molecular formula is C22H18N4O and its molecular weight is 354.4 g/mol. The purity is usually 95%.

1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one

In Stock

• CAS RN:
• 42456-75-7

• Formula:
• C6H4ClNO3S

• InChI:
• InChI=1S/C6H4ClNO3S/c1-3(9)5-2-4(8(10)11)6(7)12-5/h2H,1H3

• InChIKey:
• HHHNIUPEIAJYKY-UHFFFAOYSA-N

• 1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one is a useful research compound. Its molecular formula is C6H4ClNO3S and its molecular weight is 205.62 g/mol. The purity is usually 95%.

1-Methyl-4-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]benzene

In Stock

• CAS RN:
• 84656-75-7

• Formula:
• C22H34

• InChI:
• InChI=1S/C22H34/c1-3-4-18-7-11-20(12-8-18)22-15-13-21(14-16-22)19-9-5-17(2)6-10-19/h5-6,9-10,18,20-22H,3-4,7-8,11-16H2,1-2H3

• InChIKey:
• SDESCXGEQILYTQ-UHFFFAOYSA-N

• 1-Methyl-4-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]benzene is a useful research compound. Its molecular formula is C22H34 and its molecular weight is 298.5 g/mol. The purity is usually 95%.

Pyrazole, 1-(trimethylsilyl)-

Usually In Stock

• CAS RN:
• 18156-75-7

• Formula:
• C6H12N2Si

• InChI:
• InChI=1S/C6H12N2Si/c1-9(2,3)8-6-4-5-7-8/h4-6H,1-3H3

• InChIKey:
• AQXARFPMROXNLL-UHFFFAOYSA-N

• Pyrazole, 1-(trimethylsilyl)-, also known as Pyrazole, 1-(trimethylsilyl)-, is a useful research compound. Its molecular formula is C6H12N2Si and its molecular weight is 140.26 g/mol. The purity is usually 95%.

4'-Azetidinomethyl-4-chloro-3-fluorobenzophenone

In Stock

• CAS RN:
• 898756-75-7

• Formula:
• C17H15ClFNO

• InChI:
• InChI=1S/C17H15ClFNO/c18-15-7-6-14(10-16(15)19)17(21)13-4-2-12(3-5-13)11-20-8-1-9-20/h2-7,10H,1,8-9,11H2

• InChIKey:
• ILRURAFEHBVDEK-UHFFFAOYSA-N

• 4'-Azetidinomethyl-4-chloro-3-fluorobenzophenone is a useful research compound. Its molecular formula is C17H15ClFNO and its molecular weight is 303.8 g/mol. The purity is usually 95%.

Methyl 3-chloro-5-fluorobenzoate

In Stock

• CAS RN:
• 327056-75-7

• Formula:
• C8H6ClFO2

• InChI:
• InChI=1S/C8H6ClFO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3

• InChIKey:
• DOZOMYSFEVYLAU-UHFFFAOYSA-N

• Methyl 3-chloro-5-fluorobenzoate is a useful research compound. Its molecular formula is C8H6ClFO2 and its molecular weight is 188.58 g/mol. The purity is usually 95%.

(1R,2R,4S,5Z,7S,10Z)-4,10,14-trimethyl-7-propan-2-yl-15-oxabicyclo[12.1.0]pentadeca-5,10-diene-2,4-diol

• CAS RN:
• 107856-75-7

• Formula:
• C45H64N12O9

• InChI:
• InChI=1S/C20H34O3/c1-14(2)16-9-8-15(3)7-6-11-20(5)18(23-20)17(21)13-19(4,22)12-10-16/h7,10,12,14,16-18,21-22H,6,8-9,11,13H2,1-5H3/b12-10-,15-7-/t16-,17-,18-,19-,20?/m1/s1

• InChIKey:
• RLYASSMUZMAUCA-FWNBTYLKSA-N

• (1R,2R,4S,5Z,7S,10Z)-4,10,14-trimethyl-7-propan-2-yl-15-oxabicyclo[12.1.0]pentadeca-5,10-diene-2,4-diol, also known as (1R,2R,4S,5Z,7S,10Z)-4,10,14-trimethyl-7-propan-2-yl-15-oxabicyclo[12.1.0]pentadeca-5,10-diene-2,4-diol, is a useful research compound. Its molecular formula is C45H64N12O9 and its molecular weight is 322.5 g/mol. The purity is usually 95%.

Canditriol

• CAS RN:
• 107656-75-7

• Formula:
• C20H32O3

• InChI:
• InChI=1S/C20H32O3/c1-12-13-5-6-14-19(3)8-4-7-18(2,11-21)15(19)9-16(22)20(14,10-13)17(12)23/h13-17,21-23H,1,4-11H2,2-3H3/t13-,14+,15-,16-,17+,18-,19+,20-/m1/s1

• InChIKey:
• SMJRKTGCQAVGTN-SSKHUGDLSA-N

• Canditriol is a natural product found in Mucor plumbeus and Sideritis infernalis with data available.

3,11-Tetradecadiyne

Usually In Stock

• CAS RN:
• 115756-75-7

• Formula:
• C14H22

• InChI:
• InChI=1S/C14H22/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-4,9-14H2,1-2H3

• InChIKey:
• GWEORXAUXMNRCT-UHFFFAOYSA-N

• 3,11-Tetradecadiyne is a useful research compound. Its molecular formula is C14H22 and its molecular weight is 190.32 g/mol. The purity is usually 95%.

Pentoxazone

In Stock

• CAS RN:
• 110956-75-7

• Formula:
• C17H17ClFNO4

• InChI:
• InChI=1S/C17H17ClFNO4/c1-9(2)15-16(21)20(17(22)24-15)13-8-14(11(18)7-12(13)19)23-10-5-3-4-6-10/h7-8,10H,3-6H2,1-2H3

• InChIKey:
• JZPKLLLUDLHCEL-UHFFFAOYSA-N

• Pentoxazone is an oxazolidinone that is 1,3-oxazolidine-2,4-dione which is substituted on the nitrogen (position 3) by a 4-chloro-5-(cyclopentyloxy)-2-fluorophenyl group, and at position 5 by an isopropylidene group. A protoporphyrinogen oxidase inhibitor, it is used as a pre- and post-emergence herbicide to control weeds in rice. It has a role as an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor, an agrochemical and a herbicide. It is an aromatic ether, a member of monochlorobenzenes, a member of monofluorobenzenes and an oxazolidinone.

Z-Eda-eda-Z

In Stock

• CAS RN:
• 160256-75-7

• Formula:
• C20H25N3O4

• InChI:
• InChI=1S/C20H25N3O4/c24-19(26-15-17-7-3-1-4-8-17)22-13-11-21-12-14-23-20(25)27-16-18-9-5-2-6-10-18/h1-10,21H,11-16H2,(H,22,24)(H,23,25)

• InChIKey:
• DWPBEWIGNADCAX-UHFFFAOYSA-N

• Z-Eda-eda-Z is a useful research compound. Its molecular formula is C20H25N3O4 and its molecular weight is 371.4 g/mol. The purity is usually 95%.

Uridine-2-13C-1,3-15N2

Usually In Stock

• CAS RN:
• 369656-75-7

• Formula:
• C9H12N2O6

• InChI:
• InChI=1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m1/s1/i9+1,10+1,11+1

• InChIKey:
• DRTQHJPVMGBUCF-CNANCEAGSA-N

• Uridine-2-13C-1,3-15N2 is a useful research compound. Its molecular formula is C9H12N2O6 and its molecular weight is 247.182. The purity is usually 95%.

4-Pyridinecarboxylic acid,2-(2-fluorophenoxy)-

In Stock

• CAS RN:
• 1019456-75-7

• Formula:
• C12H8FNO3

• InChI:
• InChI=1S/C12H8FNO3/c13-9-3-1-2-4-10(9)17-11-7-8(12(15)16)5-6-14-11/h1-7H,(H,15,16)

• InChIKey:
• YIBFHACHZMITLP-UHFFFAOYSA-N

• 4-Pyridinecarboxylic acid,2-(2-fluorophenoxy)- is a useful research compound. Its molecular formula is C12H8FNO3 and its molecular weight is 233.19 g/mol. The purity is usually 95%.

2-(4-chlorophenoxy)-N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-methylpropanamide

In Stock

• CAS RN:
• 1234856-75-7

• Formula:
• C15H20ClNO4S

• InChI:
• InChI=1S/C15H20ClNO4S/c1-15(2,21-13-5-3-12(16)4-6-13)14(18)17-9-11-7-8-22(19,20)10-11/h3-6,11H,7-10H2,1-2H3,(H,17,18)

• InChIKey:
• SJXLXXKLJINHDZ-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C15H20ClNO4S and its molecular weight is 345.84. The purity is usually 95%.

4-[2-Methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline-6-carbonyl]thiomorpholine-3-carbonitrile

Usually In Stock

• CAS RN:
• 1797056-75-7

• Formula:
• C16H17F3N4OS

• InChI:
• InChI=1S/C16H17F3N4OS/c1-9-21-13-3-2-10(6-12(13)14(22-9)16(17,18)19)15(24)23-4-5-25-8-11(23)7-20/h10-11H,2-6,8H2,1H3

• InChIKey:
• UWLKMEKEYJBXDA-UHFFFAOYSA-N

• 4-[2-Methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline-6-carbonyl]thiomorpholine-3-carbonitrile is a useful research compound. Its molecular formula is C16H17F3N4OS and its molecular weight is 370.39. The purity is usually 95%.

Tert-butyl 5-methyl-1h-pyrazol-3-ylcarbamate

Usually In Stock

• CAS RN:
• 1899056-75-7

• Formula:
• C9H15N3O2

• InChI:
• InChI=1S/C9H15N3O2/c1-6-5-7(12-11-6)10-8(13)14-9(2,3)4/h5H,1-4H3,(H2,10,11,12,13)

• InChIKey:
• DXIQUJZBYWOBPY-UHFFFAOYSA-N

• Tert-butyl 5-methyl-1h-pyrazol-3-ylcarbamate is a useful research compound. Its molecular formula is C9H15N3O2 and its molecular weight is 197.238. The purity is usually 95%.

Ethyl 3-(oxolan-2-yl)pyrrolidine-2-carboxylate

Usually In Stock

• CAS RN:
• 2248256-75-7

• Formula:
• C11H19NO3

• InChI:
• InChI=1S/C11H19NO3/c1-2-14-11(13)10-8(5-6-12-10)9-4-3-7-15-9/h8-10,12H,2-7H2,1H3

• InChIKey:
• HXAOPXFDJICHLS-UHFFFAOYSA-N

• Ethyl 3-(oxolan-2-yl)pyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.277. The purity is usually 95%.